4-[(2-Chloro-4-fluorobenzyl)oxy]-3-methoxybenzamide

• IUPAC Name: 4-[(2-chloro-4-fluorophenyl)methoxy]-3-methoxybenzamide
• InChI: InChI=1S/C15H13ClFNO3/c1-20-14-6-9(15(18)19)3-5-13(14)21-8-10-2-4-11(17)7-12(10)16/h2-7H,8H2,1H3,(H2,18,19)
• InChI Key: KYRAUCBFVRSCPC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)N)OCC2=C(C=C(C=C2)F)Cl
• Molecular Formula: C15H13ClFNO3
• Molecular Weight: 309.72 g/mol

Description

4-[(2-Chloro-4-fluorobenzyl)oxy]-3-methoxybenzamide, or 4-CFMBA for short, is a synthetic organic compound that has been studied for its potential applications in scientific research. It is a derivative of the benzamide family, which is a group of compounds that are widely used in pharmaceuticals, agrochemicals, and other industries.

Scientific Research Applications

4-CFMBA has been studied for its potential applications in scientific research. It has been used in studies of the structure-activity relationships of various compounds, as well as in the development of new drugs and agrochemicals. Additionally, it has been used in studies of the biological activity of various compounds, such as their effects on cell growth and apoptosis. It has also been studied for its potential applications in the diagnosis and treatment of cancer.

Mechanism of Action

The mechanism of action of 4-CFMBA is not yet fully understood. However, it is known that it binds to certain receptors in the body, including the CB1 and CB2 receptors, which are involved in the regulation of various physiological processes. Additionally, it has been shown to have an effect on the activity of certain enzymes, such as cytochrome P450, which are involved in the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
4-CFMBA has been shown to have various biochemical and physiological effects. It has been shown to have an effect on the activity of certain enzymes, such as cytochrome P450, which are involved in the metabolism of drugs and other compounds. Additionally, it has been shown to have an effect on the activity of certain receptors, including the CB1 and CB2 receptors, which are involved in the regulation of various physiological processes.

Advantages and Limitations for Lab Experiments

The use of 4-CFMBA in lab experiments has several advantages and limitations. One advantage is that it is relatively easy to synthesize and can be used in a variety of experiments. Additionally, it is relatively non-toxic and has been shown to have a variety of biochemical and physiological effects. However, there are some limitations to its use in lab experiments, such as the fact that it is not soluble in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for the use of 4-CFMBA in scientific research. One potential direction is to further investigate its potential applications in the diagnosis and treatment of cancer. Additionally, further research could be done on its effects on other enzymes and receptors, as well as its potential applications in the development of new drugs and agrochemicals. Finally, further research could be done to investigate its potential toxicity and other safety concerns.

Synthesis Methods

The synthesis of 4-CFMBA has been studied extensively in the literature. The most common method of synthesis involves the reaction of 4-chloro-2-fluorobenzaldehyde with 3-methoxybenzoyl chloride in the presence of a base. This reaction yields 4-CFMBA as the major product, along with other minor products. The reaction is typically conducted in a solvent such as dichloromethane or chloroform. The reaction is usually carried out at room temperature or slightly elevated temperatures, and can be completed in a few hours.